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Compound of Interest

Compound Name: 2-Butylhexanol

CAS No.: 2768-15-2

Cat. No.: B1265585

Get Quote

CAS Registry Number: 2768-15-2 Chemical Class: Branched C10 Guerbet Alcohol Document

Type: Technical Whitepaper Target Audience: Pharmaceutical Researchers, Process Chemists,

and Formulation Scientists[1]

Executive Summary
2-Butyl-1-hexanol (C₁₀H₂₂O) is a high-purity, branched primary alcohol belonging to the

Guerbet alcohol family.[1] Unlike linear fatty alcohols, its beta-branched structure confers

exceptional thermal and oxidative stability, making it a critical solvent and intermediate in high-

temperature pharmaceutical synthesis and lipid-based drug delivery systems.[1]

This guide provides a definitive assessment of its thermodynamic behavior, degradation

mechanisms, and experimental protocols for stability validation.

Chemical Identity & Structural Advantage
2-Butyl-1-hexanol is a specific structural isomer of the C10 alcohol 2-propylheptanol.[1] It is

typically synthesized via the catalytic Guerbet condensation (aldol condensation followed by
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hydrogenation) of lower molecular weight alcohols or through cross-aldol condensation of

butanal and hexanal.

Molecular Architecture
The defining feature of 2-butyl-1-hexanol is the steric hindrance at the beta-carbon position.[1]

This branching creates a "steric shield" that protects the hydroxyl group, significantly retarding

oxidative attack and elimination reactions compared to linear 1-decanol.

Key Structural Parameters:

Molecular Formula: C₁₀H₂₂O[1]

Molecular Weight: 158.28 g/mol [1]

Branching: C4 (Butyl) chain at the C2 position of a Hexanol backbone.
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Figure 1: Comparative stability mechanism.[1] The beta-butyl branch in 2-butyl-1-hexanol

physically obstructs the approach of oxidants and stabilizes the molecule against thermal

elimination.[1]

Thermodynamic & Physical Profile
The thermal stability of 2-butyl-1-hexanol is best understood through its phase transition

properties.[1] The molecule exhibits a wide liquid range, remaining fluid at low temperatures

while resisting volatilization at high processing temperatures.
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Property Value Technical Note

Boiling Point 218 °C (at 760 mmHg)

Indicates high thermal

headroom for reflux reactions.

[1]

Flash Point ~100 °C (Estimated)

Based on C10 isomer (2-

propylheptanol).[1] Class IIIB

Combustible Liquid.[1]

Melting Point <-50 °C

Branching disrupts crystal

packing, ensuring liquidity in

cold storage.[1]

Vapor Pressure < 0.01 kPa (at 20°C)

Low volatility reduces

headspace concentration and

flammability risk.

Viscosity ~20-25 mPa[1]·s (at 20°C)

Higher than linear analogs due

to molecular entanglement of

branches.

Data derived from comparative analysis of C10 Guerbet isomers and standard thermodynamic

databases.

Thermal Degradation Pathways
At temperatures exceeding 220°C or in the presence of acidic catalysts, 2-butyl-1-hexanol

undergoes degradation via two primary mechanisms. Understanding these is crucial for

process safety.

Oxidative Dehydrogenation (Aerobic)
In the presence of oxygen, the primary hydroxyl group oxidizes to the corresponding aldehyde

(2-butylhexanal) and subsequently to the carboxylic acid (2-butylhexanoic acid).

Onset: >160°C in air.[1][2]

Mitigation: Nitrogen blanketing is mandatory for high-temperature processing.[1]
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Acid-Catalyzed Dehydration (Anaerobic)
Under acidic conditions or extreme heat (>250°C), the molecule eliminates water to form the

alkene (2-butyl-1-hexene).[1]

Mechanism: E2 elimination favored by the branched structure.[1]

Critical Control: Maintain neutral pH in formulation; avoid strong Lewis acids at elevated

temperatures.
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- H2O (Elimination)
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Figure 2: Thermal degradation pathways.[1] The oxidative pathway leads to acidity (corrosion

risk), while dehydration leads to unsaturation (polymerization risk).

Experimental Protocols for Stability Assessment
To validate the stability of 2-butyl-1-hexanol for a specific pharmaceutical application (e.g., as a

solvent for API crystallization), the following self-validating test protocols are recommended.

Protocol A: Thermogravimetric Analysis (TGA)
Objective: Determine the onset temperature of evaporation vs. decomposition.[1]
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Instrument: Calibrated TGA (e.g., TA Instruments Q500).

Sample: 10–20 mg of 2-butyl-1-hexanol in a platinum or alumina pan.

Method: Ramp 10°C/min from 25°C to 400°C.

Atmosphere: Run in Nitrogen (inert) and Air (oxidative) to compare profiles.

Success Criteria:

T₅% (5% Weight Loss): Should correlate with boiling point (~218°C) in N₂.

Residue: <0.1% indicates pure evaporation without charring/polymerization.[1]

Protocol B: Isothermal Accelerated Aging (Stress
Testing)
Objective: Simulate long-term storage or process dwell times.

Setup: Sealed glass ampoules (anaerobic) and open vials (aerobic).

Condition: Heat at 150°C for 24, 48, and 72 hours.

Analysis: Analyze aliquots via GC-MS.

Target Impurities:

Look for peak at M-2 (Aldehyde) and M-18 (Alkene).[1]

Quantify acid content via titration (Acid Value).

Protocol C: Differential Scanning Calorimetry (DSC)
Objective: Detect exothermic decomposition events.[1]

Method: Sealed high-pressure crucible (to suppress evaporation).

Ramp: 5°C/min to 350°C.
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Interpretation: An exothermic deviation from the baseline indicates the onset of thermal

decomposition (runaway reaction risk).[1]

Pharmaceutical & Industrial Implications
The unique stability profile of 2-butyl-1-hexanol enables specific high-value applications in drug

development:

High-Temperature Solvent: Ideal for reactions requiring temperatures >150°C where linear

alcohols (like 1-octanol) would oxidize or volatilize too rapidly.[1]

Lipid Nanoparticle (LNP) Formulation: Used as a stable lipid tail precursor or surfactant

intermediate.[1] The branching increases the fluidity of the lipid bilayer, enhancing drug

release rates compared to rigid linear lipids.

API Extraction: Its hydrophobicity (LogP ~4.0) and low water solubility make it an excellent

phase-separation solvent that does not form emulsions as easily as linear alcohols.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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